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Compound of Interest

Compound Name: (1,2-13C2)octadecanoic acid

CAS No.: 287100-86-1

Cat. No.: B3334023

Get Quote

Executive Summary
Immediate Action Required: (1,2-13C2)octadecanoic acid is a stable isotope-labeled fatty

acid.[1] It is non-radioactive.

Do not dispose of this substance in radioactive waste streams. Do not dispose of this

substance down the drain.

Treat this material as chemical waste. While the parent compound (stearic acid) is generally

low-toxicity, laboratory compliance standards mandate that all research chemicals be collected

and disposed of through your facility's Environmental Health & Safety (EHS) hazardous waste

program.

Part 1: Safety Assessment & Isotope Classification
The Critical Distinction: Stable vs. Radioactive
A common compliance failure in laboratories is the accidental segregation of stable isotopes

into radioactive waste streams. This incurs unnecessary costs and regulatory scrutiny.
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(1,2-13C2)octadecanoic acid contains Carbon-13 (

), a naturally occurring, stable isotope of carbon.[1] It emits no ionizing radiation.

Feature
Stable Isotope (

)

Radioisotope (

)

Radioactivity None (Stable) Yes (Beta emitter)

Half-life Infinite 5,730 years

Disposal Stream Chemical Waste Radioactive Waste

Shielding None required Plexiglass/Lead

Regulatory Body EPA / Local EHS NRC / Radiation Safety

Chemical Hazard Profile
Parent Compound: Stearic Acid (Octadecanoic Acid)[1]

CAS Number (Unlabeled): 57-11-4[1][2]

CAS Number (Labeled): 287100-86-1 (Specific to 1,2-13C2 variant)[1]

GHS Classification: Generally Not Hazardous.

Physical Hazards:Combustible Dust.[1] Finely divided powder can form explosive mixtures in

air.[3]

Health Hazards: May cause mild skin or eye irritation upon contact.

Why Disposal is Regulated: Even though stearic acid is a common ingredient in soaps and

food, laboratory-grade reagents must never be discarded in municipal trash or drains.[1]

Plumbing Risk: Stearic acid is a waxy solid with a melting point of ~69°C. It is insoluble in

water and will solidify in drains, causing severe clogs.

Environmental Compliance: "White powder" in regular trash triggers "unknown chemical"

protocols if discovered, leading to facility violations.
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Part 2: Disposal Workflow & Decision Tree
The following logic gate determines the correct waste stream based on the physical state of

your material.

Final Disposition

Waste Material:
(1,2-13C2)Octadecanoic Acid

What is the physical state?

Solid / Powder
(Pure or mixed with debris)

Dry Solid
Liquid / Solution

(Dissolved in solvent)

Dissolved

Collect in Rigid
Solid Waste Container

Identify Solvent Type

Label: '(1,2-13C2)Octadecanoic Acid'
Tag: 'Non-Hazardous Chemical Waste'

Submit for EHS Pickup
(Incineration)

Halogenated Solvent
(e.g., Chloroform, DCM)

Contains Halogens

Non-Halogenated Solvent
(e.g., Methanol, Ethanol)

Flammables/Organics

Halogenated Waste Stream Organic Solvent Waste Stream
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Click to download full resolution via product page

Figure 1: Decision tree for segregating (1,2-13C2)octadecanoic acid waste based on physical

state and solvent compatibility.

Part 3: Detailed Step-by-Step Protocols
Protocol A: Disposal of Pure Solid (Expired or Excess)
Context: You have a vial of pure powder or contaminated solid debris (weigh boats, gloves).

Container Selection: Use a wide-mouth, high-density polyethylene (HDPE) jar compatible

with solids.[1]

Transfer:

Wear nitrile gloves, safety glasses, and a lab coat.[1][4]

Transfer the solid carefully to avoid dust generation.[5]

Tip: If the powder is in a small glass vial, place the entire vial (uncapped) into the solid

waste container to minimize exposure.[1]

Labeling:

Chemical Name: Write "(1,2-13C2)Octadecanoic Acid" fully. Do not use abbreviations

like "Stearic Acid 13C".

Constituents: If mixed with debris (Kimwipes, gloves), list "Solid debris contaminated

with..."[1]

Hazard Checkbox: Although non-hazardous, check "General Chemical" or "Non-regulated"

depending on your institution's specific tag.[1] If forced to choose a hazard class by

software, select "Irritant" as a precautionary default.[1]

Protocol B: Disposal of Solutions (Experimental Waste)
Context: The fatty acid is dissolved in a solvent (commonly Chloroform/Methanol for lipid

studies).
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Identify the Solvent: The disposal route is dictated by the solvent, not the fatty acid.

Segregation:

Scenario 1: Chloroform/DCM: Pour into the Halogenated waste carboy.

Scenario 2: Methanol/Ethanol/Hexane: Pour into the Non-Halogenated (Flammable) waste

carboy.

Rinsing: Rinse the original vessel twice with the same solvent and add the rinsate to the

waste container.

Labeling:

List the solvent percentages (e.g., "Chloroform 50%, Methanol 50%").

List the solute: "Trace (1,2-13C2)Octadecanoic Acid".[1]

Protocol C: Empty Container Management (RCRA
Empty)
Context: The original product vial is "empty."

Definition of Empty: A container is "RCRA Empty" if all wastes have been removed that can

be removed by pouring or scraping, and no more than 3% by weight remains.

Procedure:

Deface Label: Use a marker to cross out the chemical name and the barcode.

Cap Removal: Remove the cap to prevent pressure buildup or confusion.

Disposal: Place the defaced, uncapped glass vial in the Glass/Sharps disposal box (not

the general trash).

Part 4: Regulatory Compliance & Documentation[8]
US Regulations (RCRA)
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Under the Resource Conservation and Recovery Act (RCRA), waste generators must

characterize their waste.

Code: Stearic acid is not a P-listed or U-listed hazardous waste.[1]

Characteristic Waste: It does not exhibit Ignitability (D001), Corrosivity (D002), Reactivity

(D003), or Toxicity (D004) in its pure solid form.[1]

Conclusion: It is technically "Non-RCRA Regulated Waste." However, Best Management

Practices (BMP) dictate managing it through the hazardous waste vendor to ensure

incineration, preventing environmental accumulation.[1]

Emergency Procedures
Spill (Solid):

Dampen a paper towel (to prevent dust).

Wipe up the powder.[3]

Place towel and gloves into the solid chemical waste container.

Spill (Liquid):

Use a solvent spill kit (absorbent pads).

Dispose of pads as hazardous waste (due to the solvent).

References
US Environmental Protection Agency (EPA). (2024). Resource Conservation and Recovery

Act (RCRA) Regulations. Retrieved March 6, 2026, from [Link][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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